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Introduction

10-1074 is a potent broadly neutralizing antibody (bNAb) that has shown significant promise in
the field of HIV-1 research and development. It is a recombinant human IgG1 monoclonal
antibody that specifically targets the V3 glycan supersite on the HIV-1 envelope protein
(gp120).[1] This binding interaction is crucial for the antibody's mechanism of action, which
involves the neutralization of the virus and the prevention of its entry into host cells. Passive
immunization with 10-1074, the direct administration of the antibody, is a key strategy being
investigated for both the prevention and treatment of HIV-1 infection.[2][3]

These application notes provide a comprehensive overview of the use of 10-1074 in passive
immunization studies, summarizing key quantitative data from clinical trials and detailing
relevant experimental protocols. This information is intended to guide researchers in designing
and executing studies involving this promising therapeutic agent.

Quantitative Data Summary
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The following tables summarize key quantitative data from clinical trials investigating 10-1074
in passive immunization studies.

Table 1: Pharmacokinetic Properties of 10-1074

Parameter Value Population Study Identifier

HIV-uninfected

Half-life (t%2) 24.0 days o NCT02511990[1]
individuals
HIV-1-infected
12.8 days o NCT02511990[1]
individuals
Peak Concentration ) Children on ART (30
1,405 pg/mL (median) NCT03707977[4]
(Cmax) mg/kg dose)

) ) Children on ART (30
Trough Concentration 133 pg/mL (median) NCT03707977[4]
mg/kg dose)

Table 2: Efficacy of 10-1074 in HIV-1 Infected Individuals

e . Key Efficacy
Study Identifier Population Dosage .
Endpoint
Viremic adults with ] Mean viral load
N 30 mg/kg (single IV )
NCT02511990 10-1074-sensitive infusion) decline of 1.52 log10
infusion
virus copies/mL[1]
44% maintained viral
] suppression (<40
NCT03707977 Early-treated children 30 mg/kg (1V, every 4 )
) copies/mL) for 24
("Tatelo Study") on ART weeks) with VRCO1LS

weeks after ART

interruption

Signaling Pathway and Mechanism of Action

10-1074 exerts its antiviral effects through multiple mechanisms. The primary mechanism is the
direct neutralization of HIV-1 by binding to the V3 glycan supersite on the gp120 envelope
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protein. This binding sterically hinders the conformational changes required for the virus to
engage with the host cell receptors (CD4 and co-receptors), thereby blocking viral entry.

Furthermore, as an IgG1 antibody, 10-1074 can engage with Fc receptors on immune cells,
leading to effector functions such as Antibody-Dependent Cellular Cytotoxicity (ADCC). In
ADCC, Natural Killer (NK) cells recognize and kill HIV-1-infected cells that are coated with 10-
1074.
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Caption: Mechanism of action of 10-1074, including neutralization and ADCC.

Experimental Protocols
Passive Immunization Workflow in a Clinical Setting

This protocol outlines a general workflow for a passive immunization study with 10-1074, based
on protocols from clinical trials such as NCT02511990 and NCT03707977.
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Caption: General experimental workflow for a passive immunization study with 10-1074.
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Quantification of 10-1074 in Serum/Plasma by Sandwich
ELISA

This protocol is a general guideline for quantifying 10-1074 concentrations in patient samples.
Materials:

e High-binding 96-well ELISA plates

 Anti-idiotypic antibody specific for 10-1074 (Capture antibody)
e Recombinant 10-1074 standard

o Patient serum or plasma samples

 Biotinylated anti-human IgG antibody (Detection antibody)

o Streptavidin-HRP

e TMB substrate

e Stop solution (e.g., 2N H2S0a4)

e Wash buffer (e.g., PBS with 0.05% Tween-20)

» Blocking buffer (e.g., PBS with 1% BSA)

» Plate reader

Procedure:

Coating: Coat the wells of a 96-well plate with the capture anti-idiotypic antibody (1-10 pg/mL
in PBS) and incubate overnight at 4°C.[5]

Washing: Wash the plate 3 times with wash buffer.

Blocking: Block the plate with blocking buffer for 1-2 hours at room temperature.[6]

Washing: Wash the plate 3 times with wash buffer.
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o Sample and Standard Incubation: Add serially diluted 10-1074 standards and patient
samples to the wells and incubate for 1-2 hours at 37°C.[5]

e Washing: Wash the plate 3 times with wash buffer.

» Detection Antibody Incubation: Add the biotinylated anti-human IgG detection antibody and
incubate for 1 hour at 37°C.[5]

e Washing: Wash the plate 3 times with wash buffer.

o Streptavidin-HRP Incubation: Add Streptavidin-HRP and incubate for 30 minutes at room
temperature.

e Washing: Wash the plate 5 times with wash buffer.

e Substrate Development: Add TMB substrate and incubate in the dark for 15-30 minutes.[5]
o Stopping the Reaction: Add stop solution to each well.

e Reading: Read the absorbance at 450 nm using a plate reader.

e Analysis: Calculate the concentration of 10-1074 in the samples by comparing their
absorbance to the standard curve.

HIV-1 Viral Load Quantification by Real-Time RT-PCR

This protocol provides a general outline for quantifying HIV-1 RNA in plasma samples.
Commercial kits are widely used and their specific instructions should be followed.

Principle: This assay involves the reverse transcription of viral RNA into complementary DNA
(cDNA), followed by the amplification of a specific target sequence in the HIV-1 genome using
real-time polymerase chain reaction (PCR). The amount of amplified product is measured in
real-time using fluorescent probes, allowing for the quantification of the initial amount of viral
RNA.[7][8]

Procedure Outline;
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» Sample Preparation: Isolate viral RNA from patient plasma using a validated extraction
method.

» Reverse Transcription: Synthesize cDNA from the extracted RNA using a reverse
transcriptase enzyme and HIV-1 specific primers.

e Real-Time PCR:

o Prepare a master mix containing PCR buffer, ANTPs, forward and reverse primers
targeting a conserved region of the HIV-1 genome (e.g., gag, LTR), a fluorescently labeled
probe, and a thermostable DNA polymerase.

o Add the cDNA to the master mix.

o Run the reaction on a real-time PCR instrument with appropriate cycling conditions
(denaturation, annealing, extension).

e Data Analysis:
o A standard curve is generated using known concentrations of an HIV-1 RNA standard.

o The viral load in the patient samples is determined by comparing their amplification curves
to the standard curve.

o Results are typically reported as HIV-1 RNA copies/mL.[8]

Antibody-Dependent Cellular Cytotoxicity (ADCC) Assay

This protocol describes a common method to assess the ability of 10-1074 to mediate the
killing of HIV-1 infected cells by NK cells.

Materials:

o Target cells: A CD4+ T-cell line susceptible to HIV-1 infection (e.g., CEM.NKR-CCRS5) or
primary CD4+ T cells.

o Effector cells: Natural Killer (NK) cells, either from a cell line (e.g., NK92) or isolated from
peripheral blood mononuclear cells (PBMCSs).
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e HIV-1 virus stock for infecting target cells.
e 10-1074 antibody.
o Control antibody (e.g., an irrelevant human IgG1).

o Cell viability dye (e.g., propidium iodide) or a cytotoxicity detection kit (e.g., LDH release
assay).

o Flow cytometer or plate reader.
Procedure:
o Target Cell Preparation:

o Infect the target cells with HIV-1 and culture for a sufficient time to allow for envelope

protein expression on the cell surface.
o Alternatively, coat uninfected target cells with recombinant gp120.
o ADCC Reaction Setup:
o Plate the target cells in a 96-well plate.

o Add serial dilutions of 10-1074 or control antibody to the wells and incubate to allow for
antibody binding to the target cells.

o Add the effector NK cells at a specific effector-to-target (E:T) ratio (e.g., 10:1).
o Incubate the plate for 4-6 hours at 37°C.
o Measurement of Cell Lysis:

o Flow Cytometry Method: Stain the cells with a viability dye and analyze by flow cytometry
to determine the percentage of dead target cells.

o LDH Release Method: Measure the release of lactate dehydrogenase (LDH) from lysed
cells into the supernatant using a commercial kit.
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o Data Analysis:
o Calculate the percentage of specific lysis for each antibody concentration.

o Plot the percentage of specific lysis against the antibody concentration to determine the
ADCC activity of 10-1074.

Logical Relationship of 10-1074 Application

The successful application of 10-1074 in passive immunization studies relies on a logical
progression from preclinical evaluation to clinical application, with a constant feedback loop of
monitoring and data analysis.
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Caption: Logical flow of the application of 10-1074 in passive immunization studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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